2-{2-[4-(dimethylamino)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone

• IUPAC Name: 2-[(E)-2-[4-(dimethylamino)phenyl]ethenyl]-4-hydroxy-5-nitro-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H14N4O4/c1-17(2)10-6-3-9(4-7-10)5-8-11-15-13(19)12(18(21)22)14(20)16-11/h3-8H,1-2H3,(H2,15,16,19,20)/b8-5+
• InChI Key: JPTLPTGHOSFACX-VMPITWQZSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=CC2=NC(=C(C(=O)N2)[N+](=O)[O-])O
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/C2=NC(=C(C(=O)N2)[N+](=O)[O-])O
• Molecular Formula: C14H14N4O4
• Molecular Weight: 302.29 g/mol

Description

The compound “2-{2-[4-(dimethylamino)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone” is a complex organic molecule. It contains a pyrimidinone ring, which is a common structure in many biological molecules and pharmaceuticals. The presence of a nitro group (-NO2) and a hydroxy group (-OH) suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in the molecule. For example, the nitro group could undergo reduction reactions, and the pyrimidinone ring could participate in a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like -NO2 and -OH could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its chemical reactions, and investigating its physical and chemical properties in more detail.